1-(Bromomethyl)-5-oxaspiro[2.4]heptane

• IUPAC Name: 2-(bromomethyl)-5-oxaspiro[2.4]heptane
• InChI: InChI=1S/C7H11BrO/c8-4-6-3-7(6)1-2-9-5-7/h6H,1-5H2
• InChI Key: TVNMGTNGTKSCFB-UHFFFAOYSA-N
• Canonical SMILES: C1COCC12CC2CBr
• Molecular Formula: C7H11BrO
• Molecular Weight: 191.07 g/mol
• CAS RN: 1540129-13-2

Description

“1-(Bromomethyl)-5-oxaspiro[2.4]heptane” is a chemical compound with the CAS Number: 2402829-37-0. It has a molecular weight of 189.1.

Molecular Structure Analysis

The molecular structure of “1-(Bromomethyl)-5-oxaspiro[2.4]heptane” contains a total of 23 bonds, including 10 non-H bonds, 1 three-membered ring, and 1 five-membered ring.

Scientific Research Applications

Regioselective Cycloaddition

Substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates were obtained through a highly regioselective 1,3-dipolar cycloaddition, illustrating the utility of these compounds in generating structurally complex spirocyclic frameworks with potential applications in drug discovery and material science (Molchanov & Tran, 2013).

Synthesis and Structural Rearrangement

The synthesis and facile rearrangement of a (bromomethylene)-cyclopropane–dichloroketene adduct to produce 5,5-dichloro-6-bromospiro[2.3]hexan-4-one 2 highlights the reactivity of these compounds, leading to the formation of valuable cyclopropanecarboxylic acid derivatives (Donskaya & Lukovskii, 1991).

Novel Angular Spirocyclic Azetidines

The development of novel angular azaspiro[3.3]heptanes through efficient synthetic sequences provides a foundation for the synthesis of drug discovery building blocks, showcasing the role of these spirocyclic compounds in the generation of novel chemical entities (Guérot et al., 2011).

Spirocyclic Oxetane-Fused Benzimidazole

An innovative approach to synthesizing spirocyclic oxetanes, including 2-oxa-6-azaspiro[3.3]heptane, and converting them into o-cycloalkylaminoacetanilides for oxidative cyclizations, underscores the versatility of these compounds in organic synthesis and drug design (Gurry et al., 2015).

Reductive Cleavage and Transformations

The treatment of methyl 4,6-diaryl-5-oxa-6-azaspiro[2.4]heptane-1-carboxylates with zinc in acetic acid for the cleavage of the N–O bond, leading to the formation of bi- or tricyclic lactams or lactones, highlights a method for accessing complex cyclic structures from spirocyclic precursors (Molchanov et al., 2016).